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Compound of Interest

Compound Name: Diatrizoate sodium I 131

Cat. No.: B085109 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Diatrizoate sodium I 131" is not a recognized or standard clinical

agent for renal imaging. This guide will deconstruct the components of the query to provide a

comprehensive overview of relevant mechanisms. It will detail the action of Diatrizoate Sodium

as a contrast agent cleared by glomerular filtration and contrast this with radioiodinated agents,

typified by agents like o-iodohippurate (Hippuran), which are cleared by tubular secretion.

Iodine-131 (I-131) is a radionuclide primarily used for thyroid therapy and is not typically used

for routine renal function imaging due to its physical properties.

Introduction to Renal Clearance Pathways
The kidneys utilize two primary mechanisms for clearing substances from the blood: glomerular

filtration and tubular secretion. Understanding these pathways is critical for interpreting renal

imaging studies and developing new diagnostic agents.

Glomerular Filtration: This is a passive process where blood is filtered through the

glomerulus, allowing water and small solutes to pass into the renal tubule while retaining

blood cells and large proteins. The rate of this filtration (Glomerular Filtration Rate, GFR) is a

key indicator of kidney function.

Tubular Secretion: This is an active process occurring in the proximal tubules, where specific

transporters move substances from the blood into the tubular fluid.[1] This mechanism is

highly efficient for clearing certain endogenous wastes, drugs, and diagnostic agents.[2]
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Diatrizoate Sodium: A Marker of Glomerular
Filtration
Diatrizoate sodium is a high-osmolality, iodinated contrast medium used for radiographic

examinations, including excretory urography and computed tomography (CT).[3][4] Its value in

renal imaging stems from its pharmacokinetic profile.

Mechanism of Action
Upon intravenous administration, Diatrizoate sodium is rapidly distributed in the extracellular

fluid.[3] It is not metabolized and is excreted unchanged, primarily by the kidneys.[5] The core

of its mechanism in renal imaging is that it is freely filtered by the glomerulus and undergoes no

significant tubular reabsorption or secretion.[3][6] This property makes its clearance from the

plasma a reliable measure of the Glomerular Filtration Rate (GFR).[7]

Because it contains iodine atoms, which are effective at absorbing X-rays, its presence in the

renal collecting system allows for clear visualization of renal structures and function.[8]

Physiological Pathway of Diatrizoate
The diagram below illustrates the renal handling of Diatrizoate, emphasizing its passage

through the glomerulus and excretion without tubular interaction.

Renal handling of Diatrizoate via glomerular filtration.

Radioiodinated Agents: Markers of Tubular
Secretion
While Diatrizoate is a filtration marker, other agents are used to measure the other major renal

clearance pathway: tubular secretion. The classic example is ortho-iodohippurate (OIH or

Hippuran), which can be labeled with radioactive isotopes of iodine (historically I-131, more

recently I-123).

Mechanism of Action
Radiolabeled OIH is cleared from the blood with exceptional efficiency. While about 20% is

cleared by glomerular filtration, the remaining 80% is actively secreted by the proximal tubules.
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This active transport is so efficient that nearly all the OIH is removed from the blood in a single

pass through the kidneys, making its clearance a measure of effective renal plasma flow

(ERPF).

Physiological Pathway of a Tubularly Secreted Agent
(e.g., OIH)
The following diagram shows the dual clearance mechanism for an agent like OIH, highlighting

the dominant role of tubular secretion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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